5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
Overview
Description
5-(Methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid, otherwise known as 5-MCDBCA, is an important organic compound that is used in a variety of scientific and medical applications. It is an aromatic carboxylic acid that is derived from the benzopyran family of compounds. 5-MCDBCA has been used in the synthesis of a variety of pharmaceuticals and other compounds due to its unique chemical properties. Additionally, it has been studied for its potential biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
5-MCDBCA has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. Additionally, it has been used in the synthesis of agrochemicals, such as herbicides and insecticides. It has also been used in the synthesis of dyes and other organic compounds.
Mechanism of Action
5-MCDBCA has been studied for its potential mechanisms of action. It has been found to act as an inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of certain inflammatory mediators. Additionally, it has been found to act as an inhibitor of lipoxygenase (LOX), which is an enzyme involved in the production of reactive oxygen species.
Biochemical and Physiological Effects
5-MCDBCA has been studied for its potential biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of certain diseases. Additionally, it has been found to have an inhibitory effect on the growth of certain cancer cells, suggesting that it may have potential applications in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
5-MCDBCA has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective option for experiments. Additionally, it is relatively stable, meaning that it can be stored for long periods of time without degrading. However, it is also relatively toxic, making it important to take safety precautions when handling the compound.
Future Directions
There are a number of potential future directions for the study of 5-MCDBCA. One potential direction is to further investigate its potential anti-inflammatory and antioxidant properties, as well as its potential applications in the treatment of certain diseases. Additionally, further research could be conducted to investigate its potential applications in the treatment of certain types of cancer. Additionally, further research could be conducted to investigate its potential as an inhibitor of COX-2 and LOX enzymes. Finally, further research could be conducted to investigate its potential applications in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds.
Synthesis Methods
5-MCDBCA can be synthesized through a number of different methods. The most common method involves the reaction of an aromatic aldehyde with a carboxylic acid in the presence of an acid catalyst. This reaction results in the formation of an ester, which is then hydrolyzed to form 5-MCDBCA. Other methods of synthesis include the reaction of an aromatic amine with a carboxylic acid, or the reaction of an aromatic ketone with a carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the condensation of 2-hydroxybenzaldehyde with malonic acid in the presence of a base to form 3,4-dihydrocoumarin. The resulting coumarin is then oxidized to the corresponding carboxylic acid using potassium permanganate. The carboxylic acid is then esterified with methanol and the resulting ester is hydrolyzed to yield the final product.", "Starting Materials": [ "2-hydroxybenzaldehyde", "malonic acid", "potassium permanganate", "methanol", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Condensation of 2-hydroxybenzaldehyde with malonic acid in the presence of a base to form 3,4-dihydrocoumarin.", "Step 2: Oxidation of 3,4-dihydrocoumarin to the corresponding carboxylic acid using potassium permanganate.", "Step 3: Esterification of the carboxylic acid with methanol to form the corresponding methyl ester.", "Step 4: Hydrolysis of the methyl ester to yield the final product, 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid." ] } | |
CAS RN |
2694731-67-2 |
Molecular Formula |
C12H12O5 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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